Cas no 861306-04-9 (3-Amino-2-methoxybenzoic acid)

3-Amino-2-methoxybenzoic acid Properties

Names and Identifiers

• 3-Amino-2-methoxybenzoic acid
• Benzoic acid,3-amino-2-methoxy-
• 3-Amino-2-methoxy-benzoesaeure
• 3-amino-2-methoxy-benzoic acid
• Benzoic acid,3-amino-2-methoxy
• X8031
• 3-Amino-o-anisic Acid
• 3-Amino-2-methoxybenzoic acid (ACI)
• SCHEMBL1708883
• amino-methoxybenzoic acid
• 3-Amino-2-methoxybenzoic acid, 96%
• SY234207
• SB39117
• 861306-04-9
• EN300-250368
• DTXSID80600587
• ZBQFWVIYNLHFMO-UHFFFAOYSA-N
• F19993
• AKOS022182239
• DB-076561
• 3-Amino-2-methoxy-benzoic acid
• 3-AMINO-2-METHOXYBENZOICACID
• CS-0099472
• MFCD09701221
• STR11963
• A2938
• +Expand

• MDL： MFCD09701221
• InChIKey： ZBQFWVIYNLHFMO-UHFFFAOYSA-N
• Inchi： 1S/C8H9NO3/c1-12-7-5(8(10)11)3-2-4-6(7)9/h2-4H,9H2,1H3,(H,10,11)
• SMILES： O=C(C1C(OC)=C(N)C=CC=1)O

Computed Properties

• Exact Mass: 167.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 167.058243149g/mol
• Heavy Atom Count: 12
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• LogP: 1.55680
• PSA: 72.55000
• Melting Point: 99.0 to 103.0 deg-C

3-Amino-2-methoxybenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 22
• Signal Word：Warning

3-Amino-2-methoxybenzoic acid Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%